2-[4-(2-furoyl)piperazin-1-yl]-7-(2-furyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one

Specification

• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazin-1-yl]-7-(furan-2-yl)-4-methyl-7,8-dihydro-6H-quinazolin-5-one
• Standard InChI: InChI=1S/C22H22N4O4/c1-14-20-16(12-15(13-17(20)27)18-4-2-10-29-18)24-22(23-14)26-8-6-25(7-9-26)21(28)19-5-3-11-30-19/h2-5,10-11,15H,6-9,12-13H2,1H3
• Standard InChI Key: PUXLBDJEKFGDNT-UHFFFAOYSA-N
• SMILES: CC1=C2C(=NC(=N1)N3CCN(CC3)C(=O)C4=CC=CO4)CC(CC2=O)C5=CC=CO5
• Canonical SMILES: CC1=C2C(=NC(=N1)N3CCN(CC3)C(=O)C4=CC=CO4)CC(CC2=O)C5=CC=CO5

Introduction

The compound 2-[4-(2-furoyl)piperazin-1-yl]-7-(2-furyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one is a complex organic molecule featuring a quinazoline core with furoyl and piperazine moieties. This unique structure suggests potential applications in medicinal chemistry, particularly due to its intriguing biological properties.

Synthesis and Reactivity

The synthesis of 2-[4-(2-furoyl)piperazin-1-yl]-7-(2-furyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one typically involves multi-step reactions. These may include acylation reactions facilitated by the furoyl group and nucleophilic substitution reactions involving the piperazine moiety. The quinazoline ring can undergo oxidation or reduction depending on the reaction conditions.

Biological Activity and Applications

This compound is primarily of interest in medicinal chemistry and pharmacological research due to its unique structure. It may exhibit distinct biological properties compared to its analogs, making it a candidate for interaction studies to understand its pharmacodynamics and pharmacokinetics.

Related Compounds and Their Applications

Compound Name	Structural Features	Biological Activity
1-(2-Furoyl)piperazine	Furoyl group attached to piperazine	Antimicrobial properties
6,7-Dimethoxyquinazoline	Dimethoxy substituents on quinazoline	Antitumor effects
Piperazine-containing Quinazolines	Various substitutions on quinazoline	Antihypertensive effects